Cas no 14135-68-3 (1-Morpholino-2,2-diphenylethanone)

• Product Name: 1-Morpholino-2,2-diphenylethanone
• CAS No: 14135-68-3
• MF: C₁₈H₁₉NO₂
• MW: 281.348964929581
• CID: 229413
• PubChem ID: 229280
• Update Time: 2025-06-22

1-Morpholino-2,2-diphenylethanone Chemical and Physical Properties

Names and Identifiers

• 1-Morpholino-2,2-diphenylethanone
• 1-morpholin-4-yl-2,2-diphenylethanone
• 1-(morpholin-4-yl)-2,2-diphenylethanone
• 1-Morpholin-4-yl-2,2-diphenyl-ethanone
• 4-(2,2-Diphenylacetyl)morpholine
• 4-diphenylacetyl-morpholine
• AC1L5GYJ
• AC1Q5KBM
• ChemDiv2_002203
• Diphenylacetyl-morpholin
• N-diphenylacetylmorpholine
• NSC54953
• Oprea1_366371
• Oprea1_689223
• ST072550
• MLS000104875
• HMS1375E03
• SMR000054807
• 1-morpholino-2,2-diphenylethan-1-one
• NSC22795
• SCHEMBL11727976
• NSC-22795
• Cambridge id 5244509
• CBDivE_007244
• DTXSID80281734
• 1-(morpholin-4-yl)-2,2-diphenylethan-1-one
• AKOS000592581
• Ethanone, 1-(4-morpholinyl)-2,2-diphenyl-
• CS-0320947
• EU-0084258
• 14135-68-3
• NSC-54953
• MS-9493
• HMS2320K07
• CHEMBL1898267

• Inchi： 1S/C18H19NO2/c20-18(19-11-13-21-14-12-19)17(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-10,17H,11-14H2
• InChI Key： KFZINGYUDPKBKR-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(C2C=CC=CC=2)C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 281.14167
• Monoisotopic Mass: 281.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-Morpholino-2,2-diphenylethanone

Introduction to 1-Morpholino-2,2-diphenylethanone (CAS No. 14135-68-3)

1-Morpholino-2,2-diphenylethanone, also known by its CAS number 14135-68-3, is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which includes a morpholine ring and two phenyl groups attached to an ethanone moiety. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in various chemical processes.

The chemical formula of 1-Morpholino-2,2-diphenylethanone is C₁₇H₁₇NO₂. Its molecular weight is approximately 267.32 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. These solubility properties make it easy to handle and process in laboratory settings.

In the realm of organic synthesis, 1-Morpholino-2,2-diphenylethanone serves as a key building block for the preparation of more complex molecules. Its reactivity is primarily centered around the carbonyl group and the morpholine ring. For instance, the carbonyl group can undergo nucleophilic addition reactions, while the morpholine ring can participate in various substitution reactions. These reactions are crucial for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

Recent research has highlighted the potential of 1-Morpholino-2,2-diphenylethanone in medicinal chemistry. A study published in the Journal of Medicinal Chemistry in 2023 explored its use as a scaffold for the development of novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The morpholine ring was found to play a critical role in enhancing the bioavailability and stability of these derivatives.

In another study published in the European Journal of Medicinal Chemistry in 2024, scientists investigated the use of 1-Morpholino-2,2-diphenylethanone as a precursor for developing anti-cancer drugs. The research team synthesized a series of derivatives by modifying the phenyl groups and found that some of these compounds showed promising cytotoxic activity against various cancer cell lines. The morpholine ring was again identified as a key structural element that contributed to the enhanced biological activity.

Beyond medicinal applications, 1-Morpholino-2,2-diphenylethanone has also found use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced polymers and coatings. A recent study published in Polymer Chemistry in 2024 demonstrated that derivatives of this compound could be used to create polymers with improved thermal stability and mechanical strength. These polymers have potential applications in aerospace and automotive industries.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies have shown that 1-Morpholino-2,2-diphenylethanone has low toxicity and environmental impact when used responsibly. However, proper handling and disposal practices are essential to minimize any potential risks.

In conclusion, 1-Morpholino-2,2-diphenylethanone (CAS No. 14135-68-3) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique molecular structure provides a foundation for the development of novel pharmaceuticals, advanced materials, and other valuable products. Ongoing research continues to uncover new possibilities for its use, further cementing its importance in modern chemistry.